Cas no 735275-37-3 (cis-3-2-(2-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(2-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-37-3
• MF: C₁₅H₁₇IO₃
• MW: 372.198157072067
• CID: 872103
• PubChem ID: 24722562
• Update Time: 2025-08-04

cis-3-2-(2-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(2-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-(2-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• CIS-3-[2-(2-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• (1R,3S)-3-[2-(2-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• AKOS016017367
• 735275-37-3
• MFCD06799172
• cis-3-2-(2-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD06799172
• Inchi： 1S/C15H17IO3/c16-13-7-2-1-6-12(13)14(17)9-10-4-3-5-11(8-10)15(18)19/h1-2,6-7,10-11H,3-5,8-9H2,(H,18,19)/t10-,11+/m0/s1
• InChI Key： OJNTYLZIAALATF-WDEREUQCSA-N
• SMILES： IC1C=CC=CC=1C(C[C@H]1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 372.02200
• Monoisotopic Mass: 372.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 480.3±20.0 °C at 760 mmHg
• Flash Point: 244.3±21.8 °C
• PSA: 54.37000
• LogP: 3.75500
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

cis-3-2-(2-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)